6-methyl-4-(2-oxo-4-phenyl-1,2-dihydro-3-quinolinyl)-2H-1,4-benzoxazin-3(4H)-one

• IUPAC Name: 6-methyl-4-(2-oxo-4-phenyl-1H-quinolin-3-yl)-1,4-benzoxazin-3-one
• InChI: InChI=1S/C24H18N2O3/c1-15-11-12-20-19(13-15)26(21(27)14-29-20)23-22(16-7-3-2-4-8-16)17-9-5-6-10-18(17)25-24(23)28/h2-13H,14H2,1H3,(H,25,28)
• InChI Key: QENVZIGYNVHBPM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OCC(=O)N2C3=C(C4=CC=CC=C4NC3=O)C5=CC=CC=C5
• Molecular Formula: C24H18N2O3
• Molecular Weight: 382.4 g/mol

Description

6-methyl-4-(2-oxo-4-phenyl-1,2-dihydro-3-quinolinyl)-2H-1,4-benzoxazin-3(4H)-one is a useful research compound. Its molecular formula is C24H18N2O3 and its molecular weight is 382.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 382.13174244 g/mol and the complexity rating of the compound is 696. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Heterocyclic Compound Synthesis and Potential Applications

Synthesis and Characterization

The synthesis of quinoxaline derivatives, including structures related to "6-methyl-4-(2-oxo-4-phenyl-1,2-dihydro-3-quinolinyl)-2H-1,4-benzoxazin-3(4H)-one," involves complex reactions that yield compounds with potential pharmaceutical applications. For instance, the synthesis of novel isoxazolequinoxaline derivatives has been demonstrated through the reaction of specific quinoxaline precursors with methylbenzaldehydeoxime. These compounds have been characterized using techniques such as crystal structure analysis, DFT calculations, and docking studies, indicating their potential as anti-cancer drugs due to significant interactions with human proteins (Abad et al., 2021).

Reactivity and Microwave-Assisted Synthesis

The reactivity of benzoxazin-4-ones under microwave irradiation has been explored, leading to the efficient synthesis of hydroxy-quinolin-2-ones and N-acetyl-anthranilates. This research highlights the compound's utility in synthesizing oxygen and carbon nucleophiles, showcasing the versatility of benzoxazinones and pyrido[2,3-d][1,3]oxazin-4-one in organic synthesis (Prousis et al., 2013).

Palladium-Catalyzed Oxidative Carbonylation

An innovative approach involves the palladium-catalyzed cyclization-alkoxycarbonylation of 2-(trimethylsilanyl)ethynylaniline derivatives, leading to the synthesis of benzoxazines, quinazolin-2-ones, and quinoline-4-ones. This method underscores the strategic use of palladium catalysis in constructing complex heterocyclic compounds, providing a versatile toolkit for synthesizing a wide range of functionalized molecules (Costa et al., 2004).

Potential Biological Activities

Analgesic and Anti-inflammatory Properties

Research into 1,3,4-oxadiazole derivatives linked to the quinazolin-4-one ring has revealed compounds with significant analgesic and anti-inflammatory activities. This study emphasizes the compound's relevance in developing new therapeutics for pain and inflammation management (Dewangan et al., 2016).

Antimicrobial Activities

The synthesis of new quinazolinone derivatives has been linked to notable antimicrobial activities, offering a promising avenue for developing new antibiotics. These compounds have been tested against various bacterial strains, demonstrating their potential in combating microbial resistance (Patel et al., 2006).